3-Oxo-3-thiophen-2-yl-propionic acid

• Molecular Formula: C7H6O3S
• Molecular Weight: 170.19 g/mol
• IUPAC Name: 3-oxo-3-thiophen-2-ylpropanoic acid
• InChI: InChI=1S/C7H6O3S/c8-5(4-7(9)10)6-2-1-3-11-6/h1-3H,4H2,(H,9,10)
• InChI Key: KIWNJRYYJXFCNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)CC(=O)O

Description

3-Oxo-3-thiophen-2-yl-propionic acid is a useful research compound. Its molecular formula is C7H6O3S and its molecular weight is 170.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 3-oxo-3-thiophen-2-yl-propionic acid was prepared from thiophene-2-carbonyl chloride (5.3 mL, 50 mmol) and bis(trimethylsilyl)malonate (25.6 mL, 100 mmol) with n-BuLi (1.6M in hexane, 62.5 mL) in ether at −60° C. to 0° C. according to the general procedure H (method c2). The crude material (7.88 g) was transformed into the title compound by stirring in isopropenyl acetate and TFA according to the general procedure J (method a). Obtained as a yellow solid (4.09 g).